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  4. Ethyl 2-[[2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Ethyl 2-[[2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Ethyl 2-[[2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 445383-14-2
VCID: VC0460157
InChI: InChI=1S/C21H20F3N3O3S2/c1-3-30-20(29)17-12-6-4-5-7-15(12)32-19(17)27-16(28)10-31-18-13(9-25)14(21(22,23)24)8-11(2)26-18/h8H,3-7,10H2,1-2H3,(H,27,28)
SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC(=CC(=C3C#N)C(F)(F)F)C
Molecular Formula: C21H20F3N3O3S2
Molecular Weight: 483.5g/mol

Ethyl 2-[[2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

CAS No.: 445383-14-2

Main Products

VCID: VC0460157

Molecular Formula: C21H20F3N3O3S2

Molecular Weight: 483.5g/mol

Ethyl 2-[[2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate - 445383-14-2

CAS No. 445383-14-2
Product Name Ethyl 2-[[2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Molecular Formula C21H20F3N3O3S2
Molecular Weight 483.5g/mol
IUPAC Name ethyl 2-[[2-[3-cyano-6-methyl-4-(trifluoromethyl)pyridin-2-yl]sulfanylacetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Standard InChI InChI=1S/C21H20F3N3O3S2/c1-3-30-20(29)17-12-6-4-5-7-15(12)32-19(17)27-16(28)10-31-18-13(9-25)14(21(22,23)24)8-11(2)26-18/h8H,3-7,10H2,1-2H3,(H,27,28)
Standard InChIKey JYWBYVWVYGVHOI-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC(=CC(=C3C#N)C(F)(F)F)C
Canonical SMILES CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CSC3=NC(=CC(=C3C#N)C(F)(F)F)C
PubChem Compound 1773473
Last Modified Nov 11 2021
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